Cas no 140477-38-9 (Benzoic acid, 2,3,5,6-tetramethyl-4-(phenylethynyl)-)

• Product Name: Benzoic acid, 2,3,5,6-tetramethyl-4-(phenylethynyl)-
• CAS No: 140477-38-9
• MF: C₁₉H₁₈O₂
• MW: 278.345025539398
• CID: 1294129
• PubChem ID: 15120528
• Update Time: 2025-04-20

Benzoic acid, 2,3,5,6-tetramethyl-4-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3,5,6-tetramethyl-4-(phenylethynyl)-
• 2,3,5,6-tetramethyl-4-(2-phenylethynyl)benzoic acid
• DTXSID80568512
• 2,3,5,6-Tetramethyl-4-(phenylethynyl)benzoic acid
• 140477-38-9

• Inchi： 1S/C19H18O2/c1-12-14(3)18(19(20)21)15(4)13(2)17(12)11-10-16-8-6-5-7-9-16/h5-9H,1-4H3,(H,20,21)
• InChI Key： INVSKKCPWDDJPO-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C(C)=C(C#CC2C=CC=CC=2)C(C)=C1C)=O

Computed Properties

• Exact Mass: 278.13074
• Monoisotopic Mass: 278.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3